![molecular formula C24H21NO4 B6266187 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-phenylpropanoic acid CAS No. 126727-04-6](/img/no-structure.png)
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-phenylpropanoic acid
Overview
Description
This compound is a derivative of fluorene, a polycyclic aromatic hydrocarbon. It contains a fluorenylmethyloxycarbonyl (Fmoc) group, which is commonly used in peptide synthesis as a protecting group for the amino group .
Molecular Structure Analysis
The molecular structure of this compound includes a fluorenyl group attached to a carbonyl group, which is then linked to an amino group and a phenylpropanoic acid group . The InChI code provided gives a detailed description of the molecular structure .Chemical Reactions Analysis
The Fmoc group in this compound is often used in peptide synthesis. It acts as a protecting group for the amino group during the synthesis process. After the peptide coupling reaction, the Fmoc group can be removed under mildly basic conditions, allowing for further peptide coupling reactions .Physical And Chemical Properties Analysis
The compound has a predicted boiling point of 720.1±60.0 °C and a predicted density of 1.308±0.06 g/cm3 at 20 °C under a pressure of 760 Torr. The predicted pKa value is 3.75±0.10 .Scientific Research Applications
Peptide Synthesis
The compound is utilized as a coupling agent in peptide synthesis. The Fmoc (Fluoren-9-ylmethoxy)carbonyl group serves to protect the amino acids during the synthesis process, which is crucial for creating peptides with precise sequences .
C-H Activation Methodology
It is derived from a C-H Activation methodology developed by Jin-Quan Yu and coworkers. This method involves Pd-mediated C-C bond formation and is significant in the field of organic synthesis .
Bio-Templating
Fmoc amino acids are used in bio-templating applications. This involves using biological templates to guide the assembly and synthesis of complex structures at the nanoscale .
Optical Applications
These compounds have optical properties that are leveraged in various scientific applications, such as the development of optical materials with specific desired characteristics .
Drug Delivery Systems
Fmoc amino acids can form hydrogels that are used as drug delivery systems. These hydrogels can encapsulate drugs and release them at controlled rates .
Catalytic Properties
They exhibit catalytic properties that can be harnessed in chemical reactions to increase efficiency and selectivity .
Therapeutic Applications
Fmoc amino acids have therapeutic properties and are used in the development of new treatments and medications .
Antibiotic Properties
These compounds also show promise in antibiotic applications, contributing to the development of new antibacterial agents .
RSC - Fmoc amino acid azides: Synthesis Sigma-Aldrich - N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-2-methoxy-L-phenylalanine RSC - Fmoc-modified amino acids and short peptides: simple bio-inspired building blocks RSC Publishing - Hydrogels formed from Fmoc amino acids
Mechanism of Action
Target of Action
It is known that this compound is a derivative of amino acids , which play crucial roles in various biological processes, including protein synthesis and metabolic regulation.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can impact the compound’s stability and its interactions with its targets .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-phenylpropanoic acid' involves the protection of the amine group, followed by the reaction with the appropriate acid and deprotection of the amine group.", "Starting Materials": [ "9H-fluorene", "Methanol", "Sodium hydroxide", "Methanesulfonyl chloride", "3-phenylpropanoic acid", "N,N-dimethylformamide", "N,N'-dicyclohexylcarbodiimide", "Diisopropylethylamine", "Triethylamine", "Hydrochloric acid", "Sodium bicarbonate", "Ethyl acetate", "Sodium chloride", "Anhydrous magnesium sulfate" ], "Reaction": [ "9H-fluorene is reacted with methanol and sodium hydroxide to form 9H-fluoren-9-ol", "9H-fluoren-9-ol is reacted with methanesulfonyl chloride to form 9-(methanesulfonyloxy)fluorene", "9-(methanesulfonyloxy)fluorene is reacted with ammonia to form 9-(aminomethyl)fluorene", "9-(aminomethyl)fluorene is reacted with N,N-dimethylformamide and N,N'-dicyclohexylcarbodiimide to form 9-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)fluorene", "9-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)fluorene is reacted with 3-phenylpropanoic acid, diisopropylethylamine, and triethylamine to form 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-phenylpropanoic acid", "The amine protecting group is removed using hydrochloric acid and sodium bicarbonate", "The product is extracted using ethyl acetate and purified using anhydrous magnesium sulfate" ] } | |
CAS RN |
126727-04-6 |
Molecular Formula |
C24H21NO4 |
Molecular Weight |
387.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
